Cas no 61959-30-6 (Cyclohexanecarboxylic acid, 2-benzoyl-)
61959-30-6 structure
Product Name:Cyclohexanecarboxylic acid, 2-benzoyl-
CAS No:61959-30-6
MF:C14H16O3
MW:232.275044441223
CID:462354
PubChem ID:2756601
Update Time:2025-04-19
Cyclohexanecarboxylic acid, 2-benzoyl- Chemical and Physical Properties
Names and Identifiers
-
- Cyclohexanecarboxylic acid, 2-benzoyl-
- MFCD00800519
- FT-0683283
- SCHEMBL3316742
- AKOS005172662
- 61959-30-6
- AU-004/40987610
- 2-benzoylcyclohexane-1-carboxylic acid
- 2-benzoyl-cyclohexanecarboxylic acid
- 6939-99-7
- 2-benzoylcyclohexanecarboxylic acid
-
- MDL: MFCD07775665
- Inchi: 1S/C14H16O3/c15-13(10-6-2-1-3-7-10)11-8-4-5-9-12(11)14(16)17/h1-3,6-7,11-12H,4-5,8-9H2,(H,16,17)
- InChI Key: FLPQLUGZLPSVOG-UHFFFAOYSA-N
- SMILES: O=C(C1C=CC=CC=1)C1CCCCC1C(=O)O
Computed Properties
- Exact Mass: 232.10998
- Monoisotopic Mass: 232.109944368g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 17
- Rotatable Bond Count: 3
- Complexity: 292
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 2
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.7
- Topological Polar Surface Area: 54.4Ų
Experimental Properties
- PSA: 54.37
Cyclohexanecarboxylic acid, 2-benzoyl- Related Literature
-
Jingquan Liu,Huiyun Liu,Zhongfan Jia,Volga Bulmus,Thomas P. Davis Chem. Commun., 2008, 6582-6584
-
H. V. Jain,D. Verthelyi,S. L. Beaucage RSC Adv., 2017,7, 42519-42528
-
Bidou Wang,Xifeng Chen Analyst, 2014,139, 5695-5699
-
Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
61959-30-6 (Cyclohexanecarboxylic acid, 2-benzoyl-) Related Products
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